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Introduction

Sodium tetraborate decahydrate, commonly known as borax, is a hydrated salt of boric acid
with significant industrial and scientific importance. While often represented by the formula
NazB407-10H20, its true structure is more accurately described as Naz[B4Os(OH)4]-8H20.[1][2]
This distinction is critical as it reflects the complex polyborate anion that defines its crystalline
architecture. The structure consists of [BaOs(OH)4]?~ anions and chains of sodium-water
octahedra.[3][4] This technical guide provides an in-depth analysis of the crystalline structure of
sodium tetraborate decahydrate, detailing its physicochemical properties, crystallographic data,
and the experimental protocols used for its characterization. It is intended for researchers,
scientists, and professionals in drug development who require a comprehensive understanding
of this compound.

Physicochemical and Crystallographic Properties

The fundamental properties of sodium tetraborate decahydrate are summarized below. The
compound is a white, crystalline solid that is soluble in water and ethylene glycol but poorly
soluble in other organic solvents like acetone and ethanol.[1][2][5][6]

Table 1: Physicochemical Properties of Sodium Tetraborate Decahydrate
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Property Value

Chemical Formula Naz[B4Os(OH)4]-8H20

Molar Mass 381.37 g/mol [1][5][7]
Appearance White crystalline solid[1][5][8]
Density 1.73 g/cm3[1][6]

Melting Point 75 °C (decomposes)[1][2]
Boiling Point 1,575 °C (anhydrous)[1][8]
Solubility in Water 31.7 g/L[2][5]

Refractive Index 1.472[5]

The crystal structure of borax has been determined with high precision using single-crystal X-
ray and neutron diffraction techniques.[3][9] The structure contains tetraborate anions,
[BaOs(OH)4]2~, which possess twofold rotation symmetry.[3][4] Within this anion, two boron
atoms are in a trigonal planar coordination (BOs), and two are in a tetrahedral coordination
(BOa4).[1] These anions form chains linked by hydrogen bonds. The structure also features
zigzag chains of sodium-coordinated water molecules, specifically [Na(H20)e]* octahedra.[3][4]

Table 2: Crystallographic Data for Sodium Tetraborate Decahydrate at 145 K
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Parameter Value
Crystal System Monoclinic
Space Group C2/c

a 11.859(2) A
b 10.638(2) A
C 12.193(2) A
B 106.63(3)°
Volume 1472.9(5) As
Z 4

Data Source

X-ray Diffraction[3][4]

Structural Relationships and Thermal

Decomposition

The intricate three-dimensional structure of borax is maintained by a network of hydrogen

bonds connecting the tetraborate anions and the sodium-water chains. The relationship

between these core components is visualized below.
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Structural Components of Borax
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Caption: Relationship of ionic units in the borax crystal lattice.

Upon heating, sodium tetraborate decahydrate undergoes a multi-stage thermal
decomposition, losing its water of hydration.[10] This process involves transformation into
intermediate hydrates and finally to an anhydrous form.
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Thermal Decomposition Pathway of Borax
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General Workflow for Crystal Structure Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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